3-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-4-(2-naphthylmethyl)-2-piperazinone

• IUPAC Name: 3-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-4-(naphthalen-2-ylmethyl)piperazin-2-one
• InChI: InChI=1S/C23H29N3O2/c1-17-8-11-25(12-9-17)22(27)15-21-23(28)24-10-13-26(21)16-18-6-7-19-4-2-3-5-20(19)14-18/h2-7,14,17,21H,8-13,15-16H2,1H3,(H,24,28)
• InChI Key: QTRPKFCFEYRFOE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CC2C(=O)NCCN2CC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H29N3O2
• Molecular Weight: 379.5 g/mol

Description

3-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-4-(2-naphthylmethyl)-2-piperazinone, also known as MP-10, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MP-10 belongs to the class of piperazinone derivatives and has been shown to have a wide range of biological activities, including anti-inflammatory, antitumor, and analgesic effects.

Mechanism of Action

The exact mechanism of action of 3-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-4-(2-naphthylmethyl)-2-piperazinone is not fully understood. However, studies have suggested that this compound may exert its biological effects by modulating various signaling pathways, such as the NF-κB and MAPK pathways. This compound has also been shown to interact with various receptors, such as the dopamine D2 receptor and the sigma-1 receptor, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and antitumor properties, this compound has also been shown to have analgesic effects. Studies have demonstrated that this compound can reduce pain sensitivity in animal models, making it a potential candidate for the development of analgesic drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-4-(2-naphthylmethyl)-2-piperazinone is its relatively simple synthesis method, which makes it an attractive target for further investigation. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which may limit its use in certain experimental settings. Additionally, the exact mechanism of action of this compound is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research of 3-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-4-(2-naphthylmethyl)-2-piperazinone. One area of interest is the development of this compound as a potential therapeutic agent for inflammatory diseases and cancer. Further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacological properties. Additionally, the development of novel formulations of this compound that improve its solubility and bioavailability may expand its potential applications. Finally, the use of this compound as a tool to study the biological pathways that it modulates may provide valuable insights into the pathogenesis of various diseases.

Scientific Research Applications

3-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-4-(2-naphthylmethyl)-2-piperazinone has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is the development of this compound as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation. This makes this compound a potential candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, this compound has also been shown to have antitumor effects. Studies have demonstrated that this compound can induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for the development of anticancer drugs.